Cas no 1169-49-9 (Testosterone isobutyrate)

• Product Name: Testosterone isobutyrate
• CAS No: 1169-49-9
• MF: C₂₃H₃₄O₃
• MW: 358.514267444611
• CID: 40953
• PubChem ID: 92149
• Update Time: 2025-04-18

Testosterone isobutyrate Chemical and Physical Properties

Names and Identifiers

• Testosterone isobutyrate
• [(8R,9S,10R,13S,14S,17S)-10,13-Dimethyl-3-oxo-1,2,6,7,8,9,11,12,14,15,16,17-dodecahydrocyclopenta[a]phenanthren-17-yl] 2-methylpropanoate
• Testosterone 17-Isobutyrate
• Testosterone Propionate EP Impurity B
• TESTOSTERONE PROPIONATE IMPURITY B [EP IMPURITY]
• Testosterone 2-Methylpropanoate
• Q27279416
• DTXSID70151573
• 3-Oxoandrost-4-en-17beta-yl 2-Methyl-propanoate (Testosterone Isobutyrate)
• TESTOSTERONE 2-METHYLPROPIONATE
• 17.BETA.-(ISOBUTYROXY)ANDROST-4-EN-3-ONE
• AKOS015902333
• EINECS 214-622-7
• H0KNQ242J5
• 1169-49-9
• ISOBUTYRIC ACID, ESTER WITH TESTOSTERONE
• NS00023768
• 3-OXOANDROST-4-EN-17.BETA.-YL ISOBUTYRAT
• SCHEMBL1318762
• TESTOSTERONE ISOBUTYRATE [WHO-DD]
• UNII-H0KNQ242J5
• TESTOSTERONEISOBUTYRATE
• (17.BETA.)-17-(2-METHYL-1-OXOPROPOXY)ANDROST-4-EN-3-ONE
• 3-OXOANDROST-4-EN-17BETA-YL ISOBUTYRAT
• Testocryst
• Perandren M
• (17BETA)-17-(2-METHYL-1-OXOPROPOXY)ANDROST-4-EN-3-ONE
• 17BETA-(ISOBUTYROXY)ANDROST-4-EN-3-ONE
• DTXCID9074064
• Agovirin-Depot
• TESTOSTERONE PROPIONATE IMPURITY B (EP IMPURITY)
• PYHZLMFTKOTWGQ-WAUHAFJUSA-N
• 214-622-7

• Inchi： 1S/C23H34O3/c1-14(2)21(25)26-20-8-7-18-17-6-5-15-13-16(24)9-11-22(15,3)19(17)10-12-23(18,20)4/h13-14,17-20H,5-12H2,1-4H3/t17-,18-,19-,20-,22-,23-/m0/s1
• InChI Key： PYHZLMFTKOTWGQ-WAUHAFJUSA-N
• SMILES： O(C(C(C)C)=O)[C@H]1CC[C@H]2[C@@H]3CCC4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

• Exact Mass: 358.25100
• Monoisotopic Mass: 358.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 5.08610